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Compound of Interest

Compound Name: Fmoc-5-Ava-OH

Cat. No.: B557868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-5-Aminovaleric acid (Fmoc-5-Ava-OH) is a widely utilized building block in solid-phase

peptide synthesis (SPPS) and various applications within drug development and discovery. Its

structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group on a five-carbon amino

acid linker, makes it a versatile tool for introducing spacing elements into peptide sequences

and for the development of complex molecular architectures. This guide provides an in-depth

overview of the safety and handling procedures necessary for the responsible use of Fmoc-5-
Ava-OH in a laboratory setting.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Fmoc-5-Ava-OH is

fundamental to its safe handling and storage. The following table summarizes key quantitative

data for this compound.
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Property Value Reference

CAS Number 123622-48-0 [1]

Molecular Formula C₂₀H₂₁NO₄ [2][1]

Molecular Weight 339.39 g/mol [1]

Appearance White to off-white powder

Purity ≥98% (HPLC) [2]

Melting Point 137-145 °C

Storage Temperature 2-8°C

Solubility
Soluble in organic solvents like

DMF and DCM.

Safety and Hazard Information
While a specific, comprehensive Safety Data Sheet (SDS) for Fmoc-5-Ava-OH is not readily

available, the safety profile can be inferred from data on similar Fmoc-protected amino acids

and the parent compound, 5-aminovaleric acid. The primary hazards are associated with its

potential for irritation.

GHS Hazard Classification (Anticipated)
Based on analogous compounds, Fmoc-5-Ava-OH is anticipated to fall under the following

GHS classifications:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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Note: This classification is based on data for structurally related compounds and should be

used as a guideline. Always refer to the supplier-specific SDS for the most accurate

information.

Handling Precautions
Safe handling of Fmoc-5-Ava-OH is crucial to minimize exposure and ensure a safe laboratory

environment. The following workflow outlines the key handling steps from receipt to disposal.
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Safe Handling Workflow for Fmoc-5-Ava-OH

Receiving and Storage

Experimental Use

Cleanup and Disposal

Receive Shipment

Inspect Container for Damage

Store at 2-8°C in a Dry, Well-Ventilated Area

Don Personal Protective Equipment (PPE)

Weigh in a Ventilated Enclosure

Dissolve in Appropriate Solvent

Perform Chemical Reaction

Decontaminate Work Surfaces

Dispose of Waste According to Regulations

Remove and Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Fmoc-5-Ava-OH.
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Personal Protective Equipment (PPE)
To mitigate the risk of exposure, the following personal protective equipment should be worn

when handling Fmoc-5-Ava-OH:

PPE Type Specification

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection
NIOSH-approved respirator if dust is generated

and ventilation is inadequate.

Skin and Body Protection Laboratory coat.

Emergency Procedures
In the event of an accidental exposure or spill, the following first-aid and emergency measures

should be taken.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.
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Fire-Fighting Measures
Fmoc-5-Ava-OH is a combustible solid. In the event of a fire:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or foam.

Specific Hazards: Thermal decomposition may produce toxic fumes of carbon and nitrogen

oxides.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
For spills of Fmoc-5-Ava-OH powder:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

dust. Wear appropriate PPE.

Containment and Cleanup: Gently sweep up the spilled solid, avoiding dust generation.

Place the material into a suitable, labeled container for disposal.

Environmental Precautions: Prevent the material from entering drains or waterways.

Experimental Protocols
Fmoc-5-Ava-OH is primarily used in solid-phase peptide synthesis. The following are

generalized protocols for its application.

General Protocol for Coupling Fmoc-5-Ava-OH to an
Amino-Resin
This protocol outlines the standard procedure for attaching Fmoc-5-Ava-OH to a resin-bound

peptide with a free amino group.

Materials:

Fmoc-5-Ava-OH
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Peptide-bound resin

Coupling reagent (e.g., HBTU, HATU)

Base (e.g., DIPEA, NMM)

Solvent (e.g., DMF, NMP)

Washing solvents (e.g., DMF, DCM)

Procedure:

Resin Swelling: Swell the peptide-bound resin in the reaction solvent (e.g., DMF) for at least

30 minutes.

Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF to remove the

Fmoc group from the N-terminal amino acid of the peptide.

Washing: Thoroughly wash the resin with DMF to remove residual piperidine.

Activation and Coupling:

In a separate vessel, dissolve Fmoc-5-Ava-OH (typically 3-5 equivalents relative to the

resin substitution) in the reaction solvent.

Add the coupling reagent (e.g., HBTU, HATU) and a base (e.g., DIPEA) to the Fmoc-5-
Ava-OH solution to pre-activate the carboxylic acid.

Add the activated Fmoc-5-Ava-OH solution to the washed resin.

Allow the coupling reaction to proceed for 1-2 hours with gentle agitation.

Washing: Wash the resin with DMF and DCM to remove excess reagents and byproducts.

Confirmation of Coupling: A small sample of the resin can be tested (e.g., using the Kaiser

test) to confirm the completion of the coupling reaction.

Workflow for Peptide Synthesis using Fmoc-5-Ava-OH
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The following diagram illustrates the cyclical nature of solid-phase peptide synthesis

incorporating Fmoc-5-Ava-OH.

Solid-Phase Peptide Synthesis Cycle with Fmoc-5-Ava-OH

Start with Resin-Bound Peptide

Fmoc Deprotection (Piperidine/DMF)

Wash (DMF)

Couple Activated Fmoc-5-Ava-OH

Wash (DMF/DCM)

Repeat Cycle for Next Amino Acid

 Yes 

Cleave Peptide from Resin

 No 

Purify Peptide

Click to download full resolution via product page
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Caption: Cyclical workflow for incorporating Fmoc-5-Ava-OH in SPPS.

Storage and Disposal
Proper storage and disposal are essential for maintaining the integrity of Fmoc-5-Ava-OH and

ensuring environmental safety.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

The recommended storage temperature is between 2°C and 8°C.[2]

Keep away from strong oxidizing agents and strong acids.[3]

Disposal
Dispose of waste material in accordance with local, state, and federal regulations.[3] Chemical

waste should be handled by a licensed professional waste disposal service.

Conclusion
Fmoc-5-Ava-OH is a valuable reagent for chemical and pharmaceutical research. Adherence

to the safety, handling, and disposal guidelines outlined in this technical guide is paramount for

the protection of laboratory personnel and the environment. Researchers should always

consult the most current Safety Data Sheet provided by the supplier and be fully aware of the

potential hazards before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557868#fmoc-5-ava-oh-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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